BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling the Solubility Profile of Reactive Red
4: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive Red 4

Cat. No.: B097997

For Researchers, Scientists, and Drug Development Professionals

Abstract

Reactive Red 4, a monochlorotriazine azo dye also known by synonyms such as Cibacron
Brilliant Red 3B-A and Procion Brilliant Red H-3B, is a versatile tool in various scientific
disciplines.[1][2][3][4] Its utility spans from textile dyeing to sophisticated biochemical
applications, including enzyme inhibition and affinity chromatography.[3][5] A fundamental
understanding of its solubility is paramount for its effective application. This technical guide
provides a comprehensive overview of the aqueous solubility of Reactive Red 4, collates
available quantitative data, and presents logical workflows for its common applications. While
specific experimental protocols for solubility determination of Reactive Red 4 are not readily
available in the public domain, this guide furnishes a foundational understanding based on
existing data and general principles for reactive dyes.

Physicochemical Properties

Reactive Red 4 is characterized as a deep red or dark purplish-red powder.[2][3][5][6] Its
molecular structure, containing multiple sulfonate groups, renders the molecule soluble in
agueous solutions.[3]

Aqueous Solubility
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The solubility of Reactive Red 4 in water is a critical parameter for preparing stock solutions
and experimental buffers. While detailed studies on its solubility in various buffers are not
extensively documented, its solubility in water has been reported.

: itative Solubil

Solvent Temperature (°C) Solubility
Water 25 50 g/L[6]

Water Not Specified Soluble (partly)[1]
Water Not Specified Soluble[2][3][5]

Factors Influencing Solubility of Reactive Dyes

The solubility of reactive dyes like Reactive Red 4 can be influenced by several factors:

Temperature: Generally, solubility increases with temperature. Hot water can be used to
accelerate the dissolution of reactive dyes.[7]

o Electrolytes: The presence of salts, such as sodium chloride or sodium sulfate, which are
often used in dyeing processes, can decrease the solubility of reactive dyes.[7]

e pH: The pH of the solution can affect the ionization state of the dye molecule, which in turn
can influence its solubility.

o Additives: Urea is known to have a solubilizing effect on reactive dyes.[7]

Experimental Applications & Workflows

Reactive Red 4's ability to interact with proteins makes it a valuable tool in biochemical
research.

Enzyme Inhibition Studies

Reactive Red 4 is known to act as an inhibitor for several enzymes, particularly those with
phosphotransferase activity like hexokinase. The dye often binds to the active site, preventing
substrate binding.
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Enzyme Inhibition Experimental Workflow

Affinity Chromatography

The triazine group in Reactive Red 4 allows it to be immobilized on a solid support and used
as a ligand in affinity chromatography to purify proteins, particularly those that bind nucleotides
like NAD+ or ATP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Solubility Profile of Reactive Red 4: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097997#reactive-red-4-solubility-in-water-and-
buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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